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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728

For Researchers, Scientists, and Drug Development Professionals

Introduction

StickyCat Cl is a water-soluble olefin metathesis catalyst with a substrate scope comparable to
classical Grubbs second-generation and nitro-Grela catalysts.[1] Its insolubility in organic
solvents facilitates highly efficient removal of the ruthenium catalyst residue post-reaction, a
critical consideration in pharmaceutical and fine chemical synthesis.[1] This document provides
a detailed, step-by-step guide for setting up reactions catalyzed by StickyCat CI, including
protocols for typical ring-closing metathesis (RCM) and cross-metathesis (CM) reactions.

Catalyst Characteristics

A summary of the key characteristics of the StickyCat Cl catalyst is provided in the table
below.
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Property Value

Chemical Formula Cs5H4sCIsNsORu

Molecular Weight 734.20 g/mol [1]

Physical State Green Powder[1]

CAS Number 1452227-72-3[1]

Solubility Soluble in water; Insoluble in organic solvents[1]
Stability High stability allows for handling in air[1]

Experimental Protocols
General Considerations

e Handling: StickyCat CI exhibits high stability and can be handled in the air for short periods.
[1]

o Storage: For long-term storage (>1 week), it is recommended to store the catalyst under an
inert gas atmosphere at 2-8 °C. For short-term storage (<1 week), it can be kept under an
inert gas at ambient temperature.[1]

e Solvents: While the catalyst is water-soluble, the organic substrates are typically dissolved in
a suitable organic solvent that is immiscible with water.

Protocol 1: Ring-Closing Metathesis (RCM) of a Diene

This protocol describes a general procedure for the ring-closing metathesis of a generic diene
substrate using StickyCat CI.

Materials:
« StickyCat ClI catalyst
o Diene substrate

o Degassed deionized water
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Anhydrous, degassed organic solvent (e.g., dichloromethane, toluene)

Schlenk flask or similar reaction vessel

Magnetic stirrer and stir bar

Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Procedure:

Catalyst Solution Preparation: In a clean, dry Schlenk flask under an inert atmosphere,
prepare a stock solution of StickyCat Cl in degassed, deionized water. A typical
concentration is 1-5 mM.

Substrate Solution Preparation: In a separate flask, dissolve the diene substrate in the
chosen organic solvent. The concentration will depend on the specific reaction, but a starting
point of 0.1 M is common.

Reaction Setup: With vigorous stirring, add the substrate solution to the aqueous catalyst
solution. The reaction will proceed at the interface of the two immiscible phases.

Reaction Conditions: Heat the biphasic mixture to the desired temperature (typically 40-80
°C) and allow it to stir for the required time (typically 2-24 hours). Reaction progress can be
monitored by techniques such as TLC, GC-MS, or *H NMR by taking aliquots from the
organic layer.

Workup and Purification:

o Upon completion, allow the reaction mixture to cool to room temperature and separate the
organic layer.

o Wash the organic layer with water to remove any residual water-soluble catalyst.

o Dry the organic layer over a suitable drying agent (e.g., Na2SO4 or MgSOa).

o Filter off the drying agent and concentrate the organic phase under reduced pressure.
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o The crude product can be further purified by standard techniques such as column
chromatography.

Protocol 2: Cross-Metathesis (CM) of Two Olefins

This protocol outlines a general procedure for the cross-metathesis of two different olefin
substrates.

Materials:

o StickyCat ClI catalyst

e Olefin A

e Olefin B (often used in excess)

o Degassed deionized water

e Anhydrous, degassed organic solvent (e.g., dichloromethane, toluene)
e Schlenk flask or similar reaction vessel

o Magnetic stirrer and stir bar

 Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Procedure:

o Catalyst Solution Preparation: As in the RCM protocol, prepare a stock solution of StickyCat
Cl in degassed, deionized water in a Schlenk flask under an inert atmosphere.

o Substrate Solution Preparation: In a separate flask, dissolve both Olefin A and Olefin B in the
chosen organic solvent. It is common to use an excess of one of the olefins to favor the
cross-metathesis product.

o Reaction Setup: Add the organic solution of the olefins to the vigorously stirring agueous
catalyst solution.
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» Reaction Conditions: Heat the reaction mixture to the appropriate temperature (e.g., 40-80
°C) and maintain stirring for the duration of the reaction (typically 4-24 hours). Monitor the
reaction progress periodically.

o Workup and Purification: The workup and purification steps are analogous to those
described in the RCM protocol.

Data Presentation

The following tables provide representative data for typical RCM and CM reactions catalyzed
by StickyCat Cl. (Note: This data is illustrative and actual results may vary depending on the
specific substrates and reaction conditions).

Table 1: Representative Data for Ring-Closing Metathesis (RCM)

Catalyst )
) Temperatur ) Conversion
Substrate Loading Solvent Time (h)
e (°C) (%)
(mol%)
) Toluene/Wate
Diene 1 1.0 60 4 95
r
Diene 2 0.5 DCM/Water 40 12 88
Diene 3 2.0 THF/Water 80 2 >99

Table 2: Representative Data for Cross-Metathesis (CM)
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Catalyst

) Olefin B ) Temperat ) .
Olefin A . Loading Solvent Time (h) Yield (%)
(equiv.) ure (°C)
(mol%)
1-Octene DCM/Wate
Styrene 2.0 40 8 75
3) r
cis-1,4-
Allylbenzen  Diacetoxy- Toluene/W
15 70 6 82
e 2-butene ater
(2)
Methyl 1-Hexene DCM/Wate
25 50 12 65
Acrylate 4) r
Visualizations

Reaction Workflow

The following diagram illustrates the general workflow for a StickyCat CI catalyzed reaction,

from setup to product purification.
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General Workflow for StickyCat ClI Catalysis
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Caption: General workflow for a StickyCat Cl catalyzed reaction.
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Catalytic Cycle

The following diagram depicts the generally accepted Chauvin mechanism for olefin
metathesis, which is applicable to Grubbs-type catalysts like StickyCat CI.

Olefin Metathesis Catalytic Cycle (Chauvin Mechanism)
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Caption: The Chauvin mechanism for olefin metathesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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